Cas no 3842-20-4 (2-(1,3-Dioxoisoindolin-2-yl)acetonitrile)

• Product Name: 2-(1,3-Dioxoisoindolin-2-yl)acetonitrile
• CAS No: 3842-20-4
• MF: C₁₀H₆N₂O₂
• MW: 186.166841983795
• MDL: MFCD00087362
• CID: 44527
• PubChem ID: 345881
• Update Time: 2025-04-18

2-(1,3-Dioxoisoindolin-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)phthalimide
• 2-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)acetonitrile
• (1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)acetonitrile
• 2-(1,3-dioxoisoindol-2-yl)acetonitrile
• 2-(1,3-DIOXOISOINDOLIN-2-YL)ACETONITRILE
• 1,3-dihydro-1,3-dioxo-2H-isoindole-2-acet
• 2-(1,3-dioxobenzo[c]azolidin-2-yl)ethanenitrile
• AC1L83QK
• N,N-phthaloyl-glycine nitrile
• N,N-Phthaloyl-glycin-nitril
• N-Cyanomethyl phthalimide
• NSC403772
• phthalimidoacetonitrile
• SBB041025
• N-(CYANOMETHYL)-PHTHALIMIDE
• 2H-Isoindole-2-acetonitrile, 1,3-dihydro-1,3-dioxo-
• Phthalimidylacetonitrile
• 2-Phthalimidoacetonitrile
• Oprea1_305106
• SCHE
• HMS1667P13
• BS-10109
• A824142
• (1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-acetonitrile
• EN300-30880
• NSC-403772
• SB64075
• AC1358
• FT-0695173
• CS-0197197
• AKOS000198489
• MFCD00087362
• 3842-20-4
• SY036027
• Z18271716
• DTXSID30323370
• KJTIDLYAIIARFO-UHFFFAOYSA-N
• SCHEMBL1357288
• ALBB-017814
• DB-103378
• STL163606
• 2-(1,3-Dioxoisoindolin-2-yl)acetonitrile

• MDL： MFCD00087362
• Inchi： 1S/C10H6N2O2/c11-5-6-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,6H2
• InChI Key： KJTIDLYAIIARFO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC#N)=O

Computed Properties

• Exact Mass: 186.04298
• Monoisotopic Mass: 186.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 361.4℃/760mmHg
• Flash Point: 172.4±23.2 °C
• PSA: 61.17
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(1,3-Dioxoisoindolin-2-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones